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Compound of Interest

Compound Name: 3-Propoxyphenylboronic acid

Cat. No.: B124759

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Propoxyphenylboronic acid is a member of the versatile family of phenylboronic acids,
which are widely recognized for their utility in organic synthesis and, more broadly, in materials
science. The defining feature of boronic acids is their ability to form reversible covalent bonds
with 1,2- and 1,3-diols, a property that has been extensively exploited in the development of
"smart" materials, particularly for biomedical applications. While 3-Propoxyphenylboronic
acid is commercially available and utilized as a synthetic intermediate, its direct application in
functional materials is not as extensively documented as that of other phenylboronic acid
derivatives.

This document provides an overview of the known applications of 3-Propoxyphenylboronic
acid, primarily as a building block in organic synthesis, and explores its potential in materials
science based on the well-established chemistry of the phenylboronic acid moiety.

Physicochemical Properties of 3-
Propoxyphenylboronic Acid

A summary of the key physicochemical properties of 3-Propoxyphenylboronic acid is
presented in the table below. This data is essential for its handling, characterization, and

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b124759?utm_src=pdf-interest
https://www.benchchem.com/product/b124759?utm_src=pdf-body
https://www.benchchem.com/product/b124759?utm_src=pdf-body
https://www.benchchem.com/product/b124759?utm_src=pdf-body
https://www.benchchem.com/product/b124759?utm_src=pdf-body
https://www.benchchem.com/product/b124759?utm_src=pdf-body
https://www.benchchem.com/product/b124759?utm_src=pdf-body
https://www.benchchem.com/product/b124759?utm_src=pdf-body
https://www.benchchem.com/product/b124759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

application in synthetic protocols.

Property Value

Molecular Formula CoH13BO3

Molecular Weight 180.01 g/mol

Appearance White to off-white crystalline solid
CAS Number 149557-18-6

Core Application: Intermediate in Organic Synthesis

The primary application of 3-Propoxyphenylboronic acid in the scientific literature is as a
reactant in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura
coupling. This reaction is a powerful tool for the formation of carbon-carbon bonds, enabling the
synthesis of complex organic molecules.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling reaction involves the reaction of an organoboron compound
(such as 3-Propoxyphenylboronic acid) with an organohalide in the presence of a palladium
catalyst and a base. This reaction is fundamental in the synthesis of biaryls and other
conjugated systems that are key components of pharmaceuticals, agrochemicals, and organic
electronic materials.

A generalized reaction scheme for the Suzuki-Miyaura coupling using 3-
Propoxyphenylboronic acid is depicted below.
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 To cite this document: BenchChem. [Application Notes and Protocols: 3-
Propoxyphenylboronic Acid in Materials Science Research]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b124759#applications-of-3-
propoxyphenylboronic-acid-in-materials-science-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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